Cas no 80715-20-4 (4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one)

• Product Name: 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one
• CAS No: 80715-20-4
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 705142
• PubChem ID: 10923100
• Update Time: 2025-06-30

4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxol-2-one, 4-(bromomethyl)-5-phenyl-
• 4-(bromomethyl)-5-phenyl-1,3-dioxol-2-one
• 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one
• DTXSID50448498
• MFCD22419284
• EN300-1387251
• 80715-20-4
• SCHEMBL2721048
• SY344838

• Inchi： 1S/C10H7BrO3/c11-6-8-9(14-10(12)13-8)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： PVDNUJWCLUDTSE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C2C=CC=CC=2)OC(=O)O1

Computed Properties

• Exact Mass: 253.95786g/mol
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one

Professional Introduction to Compound with CAS No. 80715-20-4 and Product Name: 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one

The compound with the CAS number 80715-20-4 and the product name 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a dioxolone core structure substituted with a bromomethyl group and a phenyl ring, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

At the heart of its utility lies the bromomethyl functional group, which serves as a powerful nucleophilic center for further chemical modifications. This feature makes the compound an invaluable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The presence of the phenyl ring enhances the molecule's stability and interaction with biological targets, making it a promising candidate for various pharmacological applications.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. The dioxolone scaffold, known for its ability to mimic natural products, has been extensively explored for its potential to disrupt essential enzymatic pathways in cancer cells. The combination of the bromomethyl group and the phenyl ring allows for precise functionalization, enabling researchers to fine-tune the molecule's properties for optimal biological activity.

In addition to its applications in oncology, 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one has shown promise in the development of antimicrobial agents. The unique structural features of this compound contribute to its ability to interact with bacterial cell walls and disrupt vital metabolic processes. This has opened up new avenues for combating drug-resistant strains of bacteria, a growing concern in global healthcare.

The compound's reactivity also makes it an excellent candidate for material science applications. Researchers have been exploring its potential use in creating novel polymers and coatings that exhibit enhanced durability and chemical resistance. The ability to incorporate diverse functional groups into these materials through reactions involving the bromomethyl moiety offers unparalleled flexibility in designing advanced materials with tailored properties.

From a synthetic chemistry perspective, 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one serves as a key building block for constructing more complex organic molecules. Its straightforward synthesis from readily available precursors makes it an attractive choice for industrial-scale production. The development of efficient synthetic routes has been a focus of recent research, aiming to optimize yield and purity while minimizing environmental impact.

The pharmaceutical industry has been particularly interested in leveraging this compound's structural versatility for drug design. By modifying the substituents on the dioxolone core, researchers can generate libraries of compounds with varying biological activities. High-throughput screening techniques have been employed to identify derivatives with enhanced potency and selectivity against specific disease targets.

The role of computational chemistry in studying this compound cannot be overstated. Advanced modeling techniques have enabled researchers to predict how different modifications will affect the molecule's behavior both in vitro and in vivo. This computational approach has significantly accelerated the drug discovery process by allowing virtual screening of thousands of potential derivatives before experimental synthesis.

Future research directions include exploring the compound's potential as a catalyst or ligand in asymmetric synthesis. The unique electronic properties of the dioxolone scaffold could make it an effective tool for facilitating enantioselective reactions, which are crucial for producing chiral drugs with high enantiomeric purity.

In conclusion, 4-(bromomethyl)-5-phenyl-2H-1,3-dioxol-2-one (CAS No. 80715-20-4) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its multifaceted applications span from drug development to advanced materials science, underscoring its importance as a versatile intermediate. As research continues to uncover new possibilities for this remarkable compound, its impact on science and industry is poised to grow even further.